![molecular formula C11H13N3O2S2 B5401791 methyl {[4-methyl-5-(2-thienylmethyl)-4H-1,2,4-triazol-3-yl]thio}acetate](/img/structure/B5401791.png)
methyl {[4-methyl-5-(2-thienylmethyl)-4H-1,2,4-triazol-3-yl]thio}acetate
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Overview
Description
Methyl {[4-methyl-5-(2-thienylmethyl)-4H-1,2,4-triazol-3-yl]thio}acetate is a chemical compound that has attracted significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Antimicrobial Applications
The thiazole and triazole moieties present in AKOS001269222 are known for their antimicrobial properties . Research has shown that compounds with these structures can be effective against a range of bacterial strains, including Staphylococcus aureus , E. coli , P. aeruginosa , and S. typhi . The compound’s potential as an antimicrobial agent could be explored further to develop new treatments for bacterial infections.
Antifungal Applications
Similar to its antimicrobial action, AKOS001269222 may also possess antifungal properties due to the presence of the thiazole ring . This could be particularly useful in the development of new antifungal drugs, which are in high demand due to the increasing resistance to existing treatments.
Antitumor and Cytotoxic Activities
Thiazoles have been identified as having potential antitumor or cytotoxic activities . AKOS001269222 could be investigated for its efficacy in cancer treatment, possibly offering a new avenue for chemotherapy drugs with fewer side effects.
Neuroprotective Effects
The compound’s structural similarity to known neuroprotective drugs suggests that it may have applications in protecting neuronal health . This could lead to the development of treatments for neurodegenerative diseases or brain injuries.
Antioxidant Properties
Compounds containing thiazole rings have demonstrated antioxidant capabilities . AKOS001269222 could contribute to research in oxidative stress-related conditions, such as aging or chronic diseases.
Anti-inflammatory Uses
The anti-inflammatory potential of thiazole derivatives makes AKOS001269222 a candidate for the development of new anti-inflammatory medications . This could benefit research into treatments for chronic inflammatory diseases.
Analgesic Effects
Thiazole derivatives have been used to create analgesic drugs . AKOS001269222 could be explored for its pain-relieving properties, which might lead to less addictive alternatives to current pain medications.
Development of Diagnostic Tools
The unique chemical structure of AKOS001269222 could be utilized in the design of diagnostic tools, such as fluorescent probes or contrast agents for medical imaging . This application would leverage the compound’s ability to interact with biological systems in a detectable manner.
Mechanism of Action
Target of Action
Compounds with similar structures, such as thiazole and triazole derivatives, have been reported to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties .
Mode of Action
Based on the structural similarity to thiazole and triazole derivatives, it can be inferred that the compound might interact with various biological targets to exert its effects . For instance, some thiazole and triazole derivatives have been shown to inhibit key enzymes or receptors, thereby modulating their function .
Biochemical Pathways
Thiazole and triazole derivatives, which share structural similarities with akos001269222, have been found to impact a variety of biochemical pathways . These compounds can influence pathways related to inflammation, pain perception, microbial growth, and tumor progression .
Pharmacokinetics
For instance, thiazole and triazole derivatives are generally well-absorbed and widely distributed in the body . They are metabolized by various enzymes and excreted primarily through the kidneys .
Result of Action
Based on the known effects of similar compounds, it can be inferred that akos001269222 might exert a range of effects at the molecular and cellular levels . These could include modulation of enzyme activity, alteration of receptor function, and disruption of microbial growth or tumor progression .
Action Environment
Factors such as ph, temperature, and the presence of other substances can potentially affect the stability and efficacy of similar compounds .
properties
IUPAC Name |
methyl 2-[[4-methyl-5-(thiophen-2-ylmethyl)-1,2,4-triazol-3-yl]sulfanyl]acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O2S2/c1-14-9(6-8-4-3-5-17-8)12-13-11(14)18-7-10(15)16-2/h3-5H,6-7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUMDEKGSVLEYRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=C1SCC(=O)OC)CC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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